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Introduction
Adrenocorticotropic hormone (ACTH) is a 39-amino acid peptide hormone derived from pro-

opiomelanocortin (POMC)[1]. It is a critical component of the hypothalamic-pituitary-adrenal

(HPA) axis, primarily responsible for stimulating the adrenal cortex to produce and secrete

glucocorticoids like cortisol[2][3]. ACTH and its fragments, known as melanocortins, exert their

effects by binding to a family of five G-protein coupled receptors, the melanocortin receptors

(MC1R-MC5R)[1].

ACTH (1-14) is a synthetic fragment of the full-length hormone, encompassing the primary

sequence required for binding to several melanocortin receptors[4][5]. The Trifluoroacetate

(TFA) salt is a common counterion resulting from the peptide's purification process via high-

performance liquid chromatography (HPLC)[6]. While generally not interfering with most

standard in vitro assays, its presence should be noted for highly sensitive cellular studies[6].

These application notes provide an overview of the primary uses of ACTH (1-14) TFA in cell

culture, focusing on its role in steroidogenesis, melanocyte biology, and neuronal protection,

complete with detailed experimental protocols.
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Adrenal Steroidogenesis: Investigating the regulation of cortisol and other steroid hormone

production in adrenocortical cell lines and primary cultures. ACTH is the principal stimulator

of this process[2][3].

Melanocyte Biology: Studying the mechanisms of skin pigmentation (melanogenesis) and

DNA repair in melanocytes, primarily through the activation of the MC1 receptor[7][8].

Neuroscience Research: Exploring the neurotrophic and neuroprotective properties of

melanocortins in neuronal cell cultures against various stressors, including excitotoxicity and

apoptosis[9][10].

Immunology: Examining the direct, glucocorticoid-independent immunomodulatory and anti-

inflammatory effects on various immune cells[1][10].

Application 1: Regulation of Adrenal
Steroidogenesis
ACTH is the primary physiological stimulator of glucocorticoid synthesis in the adrenal

cortex[3]. In cell culture, ACTH fragments are used to model this process, screen for

modulators of steroidogenesis, and investigate the underlying signaling pathways.

Mechanism of Action: ACTH binds to the melanocortin 2 receptor (MC2R) on the surface of

adrenocortical cells[3][11]. This activates a Gs protein, which in turn stimulates adenylyl

cyclase to increase intracellular cyclic AMP (cAMP) levels. Elevated cAMP activates Protein

Kinase A (PKA), which then phosphorylates numerous downstream targets. A key event is the

increased expression and phosphorylation of the Steroidogenic Acute Regulatory (StAR)

protein, which facilitates the transport of cholesterol into the mitochondria—the rate-limiting

step in steroid hormone production[11][12]. This cascade ultimately leads to the synthesis and

secretion of cortisol[2].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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